Cas no 1697493-55-2 (1-amino-2,3-dimethylhexan-2-ol)

• Product Name: 1-amino-2,3-dimethylhexan-2-ol
• CAS No: 1697493-55-2
• MF: C₈H₁₉NO
• MW: 145.242562532425
• CID: 6431038
• PubChem ID: 107889066
• Update Time: 2025-10-28

1-amino-2,3-dimethylhexan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2,3-dimethylhexan-2-ol
• EN300-1849748
• 1697493-55-2

• Inchi： 1S/C8H19NO/c1-4-5-7(2)8(3,10)6-9/h7,10H,4-6,9H2,1-3H3
• InChI Key： XPQAUMOGYLBMKH-UHFFFAOYSA-N
• SMILES： OC(C)(CN)C(C)CCC

Computed Properties

• Exact Mass: 145.146664230g/mol
• Monoisotopic Mass: 145.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on 1-amino-2,3-dimethylhexan-2-ol

1-Amino-2,3-Dimethylhexan-2-Ol: A Comprehensive Overview

1-Amino-2,3-Dimethylhexan-2-Ol (CAS No. 1697493-55-2) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, also known as N-(2,3-dimethylhexan-2-yl)amine, is characterized by its unique structure, which combines an amino group with a branched alcohol moiety. Its molecular formula is C8H17NO, and it exists as a colorless liquid with a characteristic odor.

The synthesis of 1-amino-2,3-dimethylhexan-2-ol involves several methodologies, including the reduction of nitriles or the hydroamination of alkenes. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing production costs and environmental impact. Researchers have also explored the use of biocatalysts, such as enzymes, to facilitate the synthesis process under mild conditions.

In terms of applications, 1-amino-2,3-dimethylhexan-2-ol has found extensive use in the pharmaceutical industry as an intermediate in drug development. Its ability to form stable amide bonds makes it valuable in the synthesis of bioactive molecules. For instance, studies have shown its potential in developing novel antibiotics and anti-inflammatory agents. Additionally, this compound serves as a key precursor in the production of advanced polymers and surfactants.

The chemical properties of 1-amino-2,3-dimethylhexan-2-ol make it highly reactive under various conditions. It exhibits good solubility in organic solvents and moderate solubility in water, which enhances its utility in both homogeneous and heterogeneous reaction systems. Recent research has focused on leveraging these properties to develop sustainable chemical processes that align with green chemistry principles.

From an environmental standpoint, the degradation pathways of 1-amino-2,3-dimethylhexan-2-ol have been extensively studied to assess its impact on ecosystems. Biodegradation studies indicate that this compound is readily metabolized by microorganisms under aerobic conditions, minimizing its persistence in the environment. This finding is particularly important for industries seeking to comply with stringent environmental regulations.

In conclusion, 1-amino-2,3-dimethylhexan-2-Ol (CAS No. 1697493-55-2) stands out as a critical compound with diverse applications across multiple disciplines. Its unique structure and reactivity continue to drive innovative research and development efforts, ensuring its relevance in both academic and industrial settings for years to come.